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Compound of Interest
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Compound Name: )
tricarboxylate

Cat. No.: B072957

Application Notes and Protocols for Trihexyl
Benzene-1,2,4-tricarboxylate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
disposal of trihexyl benzene-1,2,4-tricarboxylate (CAS No. 1528-49-0). The information is
compiled from various safety data sheets and chemical databases to ensure a comprehensive
guide for laboratory personnel.

Chemical Identification and Properties

Trihexyl benzene-1,2,4-tricarboxylate is a triester of trimellitic acid and hexanol. It is primarily
used as a plasticizer in various polymer formulations.[1] While it is structurally related to other
trimellitates like Tris(2-ethylhexyl) benzene-1,2,4-tricarboxylate (TOTM), it is a distinct chemical
entity with its own specific properties and safety considerations.

Table 1: Physical and Chemical Properties of Trihexyl Benzene-1,2,4-tricarboxylate
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Property Value Source
CAS Number 1528-49-0 [2][3]
Molecular Formula C27H4206 [2][4]
Molecular Weight 462.62 g/mol [41[5]
Appearance Clear, slightly yellow liquid [5]
Melting Point -46 °C [5]
Boiling Point 260-262 °C @ 4 mmHg [5]
Flash Point 268 °C [4115]
Density 1.015 g/cm3 [5]

Water Solubility

33.3 ng/L at 25°C

[5]

LogP

8.87

[5]

Hazard Identification and Toxicity Data

Based on available data, trihexyl benzene-1,2,4-tricarboxylate is generally considered to

have a low hazard profile. The majority of suppliers (78 out of 80) report that this chemical does
not meet the criteria for GHS hazard classification.[2] However, one safety data sheet suggests
it may cause long-lasting harmful effects to aquatic life.[6]

Table 2: Acute Toxicity Data for Trihexyl Benzene-1,2,4-tricarboxylate

Endpoint Species Route Value Source
LD50 Rabbit Dermal > 2 mL/kg [4]
LD50 - Oral Not available [4]

Table 3: Ecotoxicity Data for Trihexyl Benzene-1,2,4-tricarboxylate
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Endpoint Species Duration Value Source

May cause long
) lasting harmful
Aquatic Hazard - - . [6]
effects to aquatic

life (H413)

Note: Specific quantitative ecotoxicity data (e.g., LC50) for trihexyl benzene-1,2,4-
tricarboxylate is limited. The provided hazard statement is based on a single source and
should be considered in risk assessment.

For a related compound, Tris(2-ethylhexyl) benzene-1,2,4-tricarboxylate (TOTM, CAS 3319-31-
1), extensive toxicity and ecotoxicity testing has been conducted. This data indicates low acute
toxicity (oral LD50 in rats >2000 mg/kg) and low toxicity to aquatic organisms.[7] While this
information can be informative, it is crucial to remember that it does not directly apply to
trihexyl benzene-1,2,4-tricarboxylate.

Safe Handling Protocols
Engineering Controls

o Work in a well-ventilated area.[6] Local exhaust ventilation is recommended to minimize
exposure to mists or vapors.

Personal Protective Equipment (PPE)

o Eye/Face Protection: Wear chemical safety goggles or a face shield.[4]

o Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber).[4] Lab coats or other
protective clothing should be worn to prevent skin contact.[4]

» Respiratory Protection: If ventilation is inadequate or if mists are generated, use a NIOSH-
approved respirator.[4]

Hygiene Practices

¢ Avoid contact with skin, eyes, and clothing.[4][6]
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» Wash hands thoroughly after handling.

e Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Spill and Emergency Procedures
Spill Response

o Evacuate personnel from the spill area.[6]
o Wear appropriate PPE as described in section 3.2.

o Absorb the spill with an inert material (e.g., sand, vermiculite) and place it in a suitable,
labeled container for disposal.

o Ventilate the area and wash the spill site after material pickup is complete.

First Aid Measures
 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[6]

o Skin Contact: Remove contaminated clothing. Wash the affected area with soap and water.
Seek medical attention if irritation develops.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper
and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek
medical attention.[6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[6]

Storage and Disposal
Storage

o Store in a cool, dry, well-ventilated area away from incompatible materials such as strong
oxidizing agents.[4]
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o Keep containers tightly closed when not in use.[4]

Disposal

» Dispose of waste material in accordance with all applicable federal, state, and local
regulations.

e Do not allow the material to enter drains or waterways.[6]

e Contaminated packaging should be treated as the chemical itself and disposed of
accordingly.

Experimental Protocols:
Reproductive/Developmental Toxicity Screening

While specific experimental data for trihexyl benzene-1,2,4-tricarboxylate is not readily
available, a relevant protocol for assessing the potential reproductive and developmental
toxicity of similar compounds is the OECD Test Guideline 421: Reproduction/Developmental
Toxicity Screening Test. A summary of this protocol is provided below. For the related
compound TOTM, this test showed no adverse effects on female reproduction or offspring
development at doses up to 1000 mg/kg bw/day.[7]

Objective: To provide general information on the potential effects of a substance on male and
female reproductive performance, including gonadal function, mating behavior, conception, and
early-stage development of offspring.

Methodology Summary:
o Test Animals: Typically rats.

o Administration: The test substance is administered daily, usually via oral gavage, at three
different dose levels to groups of male and female animals. A control group receives the
vehicle only.

e Dosing Period: Males are dosed for a minimum of four weeks (two weeks prior to mating,
during mating, and two weeks post-mating). Females are dosed throughout the study
(approximately 54 days).
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e Mating: Animals are paired for mating.

o Observations: Daily clinical observations, body weight, and food consumption are recorded.
Females are monitored for pregnancy and parturition.

o Litter Assessment: The number of pups, their survival, sex, and body weights are recorded.

o Necropsy: All adult animals are euthanized and subjected to a gross necropsy. Reproductive
organs are weighed and preserved for histopathological examination.

Diagrams
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Caption: Workflow for the safe handling and disposal of trihexyl benzene-1,2,4-
tricarboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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